Cas no 80736-41-0 (Castasterone)

Castasterone is a naturally occurring brassinosteroid, a class of plant hormones known for their role in promoting growth and stress resistance. As a bioactive compound, Castasterone regulates key physiological processes, including cell elongation, division, and differentiation, while enhancing photosynthetic efficiency and nutrient uptake. Its application in agriculture improves crop yield, resilience to abiotic stresses (e.g., drought, salinity), and overall plant vigor. Castasterone is valued for its low environmental impact and compatibility with integrated pest management systems. Its mode of action involves modulating gene expression and signaling pathways, making it a precise tool for optimizing plant development under varying environmental conditions.
Castasterone structure
Castasterone structure
Product Name:Castasterone
CAS No:80736-41-0
MF:C28H48O5
MW:464.677729606628
CID:725039
PubChem ID:133534
Update Time:2025-10-31

Castasterone Chemical and Physical Properties

Names and Identifiers

    • Ergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22R,23R,24S)-
    • Castasterone
    • (2α,3α,5α,22R,23R,24S)-2,3,22,23-Tetrahydroxyergostan-6-one (ACI)
    • BP 214
    • CS-0531073
    • 24-epi-Castasterone
    • 72050-71-6
    • PD196145
    • AKOS026751553
    • 7048D103-21E9-4C98-A801-746A4A089790
    • 24-Epicastasterone
    • (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
    • HY-N10455
    • MS-28562
    • 6-oxo-campestan-2alpha,3alpha,22R,23R-tetrol
    • (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
    • Ergostan-6-one, 2,3,22,23-tetrahydroxy-, (2alpha,3alpha,5alpha,22R,23R,24S)- (9CI)
    • LMST01030129
    • DTXSID7040992
    • (2alpha,3alpha,5alpha,22R,23R,24S)-2,3,22,23-tetrahydroxyergostan-6-one
    • CHEBI:23051
    • SCHEMBL991163
    • Ergostan-6-one, 2,3,22,23-tetrahydroxy-, (2alpha,3alpha,5alpha,22R,23R,24S)-
    • 9153A34D-DE1B-45AD-8CE2-D3A272C0695A
    • (2a,3a,5a,22R,23R,24S)-2,3,22,23-tetrahydroxyergostan-6-one
    • Q27109676
    • (22R,23R)-2alpha,3alpha,22,23-tetrahydroxy-5alpha-campestan-6-one
    • 80736-41-0
    • FT-0650559
    • FT-0664414
    • DTXSID80861030
    • 2,3,22,23-tetrahydroxyergostan-6-one
    • (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-((2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl)-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-6-one
    • Castasterone, (2alpha,3alpha,5alpha,22R,23R)-isomer
    • DTXCID5020992
    • Inchi: 1S/C28H48O5/c1-14(2)15(3)25(32)26(33)16(4)18-7-8-19-17-11-22(29)21-12-23(30)24(31)13-28(21,6)20(17)9-10-27(18,19)5/h14-21,23-26,30-33H,7-13H2,1-6H3/t15-,16-,17-,18+,19-,20-,21+,23-,24+,25+,26+,27+,28+/m0/s1
    • InChI Key: VYUIKSFYFRVQLF-YLNAYWRASA-N
    • SMILES: C[C@]12C[C@@H](O)[C@@H](O)C[C@@H]1C(=O)C[C@H]1[C@@H]3CC[C@H]([C@H](C)[C@@H](O)[C@H](O)[C@@H](C)C(C)C)[C@]3(CC[C@H]21)C

Computed Properties

  • Exact Mass: 464.35000
  • Monoisotopic Mass: 464.35017463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 598.7±50.0 °C at 760 mmHg
  • Flash Point: 329.9±26.6 °C
  • PSA: 97.99000
  • LogP: 3.80600
  • Vapor Pressure: 0.0±3.8 mmHg at 25°C

Castasterone Security Information

Castasterone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Castasterone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Methanol ,  Water
Reference
Improved synthesis of brassinolide
McMorris, Trevor C.; et al, Journal of the Chemical Society, 1996, (3), 295-302

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water
Reference
A new synthesis of castasterone and brassinolide from stigmasterol. A concise and stereoselective elaboration of the side chain from a C-22 aldehyde
Back, Thomas G.; et al, Canadian Journal of Chemistry, 1993, 71(2), 156-63

Production Method 3

Reaction Conditions
Reference
Stereoselective synthesis of plant-growth-regulating steroids: brassinolide, castasterone, and their 24,25-substituted analogs
Tsubuki, Masayoshi; et al, Journal of the Chemical Society, 1992, (20), 2643-9

Production Method 4

Reaction Conditions
Reference
Synthesis of brassinolide and its biosynthetic precursors using methyl 3-hydroxy-2-methylpropionate
Khripach, V. A.; et al, Russian Journal of Bioorganic Chemistry, 2009, 35(2), 240-249

Production Method 5

Reaction Conditions
1.1 Reagents: NADPH ,  Glycerol ,  2-Mercaptoethanol Solvents: Water ;  30 min, pH 7.4, 37 °C
Reference
Biosynthesis and metabolism of dolichosterone in Arabidopsis thaliana
Lee, Sang Cheul; et al, Bulletin of the Korean Chemical Society, 2010, 31(11), 3475-3478

Production Method 6

Reaction Conditions
1.1 Reagents: Cuprous cyanide Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
2.1 Reagents: Acetic acid Solvents: Water
Reference
A new synthesis of castasterone and brassinolide from stigmasterol. A concise and stereoselective elaboration of the side chain from a C-22 aldehyde
Back, Thomas G.; et al, Canadian Journal of Chemistry, 1993, 71(2), 156-63

Production Method 7

Reaction Conditions
1.1 Reagents: Pyridinium p-toluenesulfonate Solvents: Dichloromethane
2.1 Reagents: Cuprate(1-), dimethyl-, lithium Solvents: Diethyl ether
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
4.1 Reagents: Triethylamine Solvents: Dichloromethane
5.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
6.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran
Reference
A concise stereoselective synthesis of castasterone
Honda, Toshio; et al, Journal of the Chemical Society, 1990, (8), 650-2

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
An improved synthesis of plant growth regulating steroid brassinolide and its congeners
Kametani, Tetsuji; et al, Journal of Organic Chemistry, 1988, 53(9), 1982-91

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran
Reference
A concise stereoselective synthesis of castasterone
Honda, Toshio; et al, Journal of the Chemical Society, 1990, (8), 650-2

Production Method 10

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ,  Water
Reference
Synthesis of castasterone and formal synthesis of brassinolide from stigmasterol via a selenosulfonation approach
Back, Thomas G.; et al, Journal of Organic Chemistry, 1991, 56(1), 454-7

Production Method 11

Reaction Conditions
Reference
Stereoselective synthesis of plant-growth-regulating steroids: brassinolide, castasterone, and their 24,25-substituted analogs
Tsubuki, Masayoshi; et al, Journal of the Chemical Society, 1992, (20), 2643-9

Production Method 12

Reaction Conditions
1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: Dichloromethane
2.1 -
Reference
Stereoselective synthesis of plant-growth-regulating steroids: brassinolide, castasterone, and their 24,25-substituted analogs
Tsubuki, Masayoshi; et al, Journal of the Chemical Society, 1992, (20), 2643-9

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Rhodium Solvents: Ethyl acetate
2.1 Reagents: Potassium hydroxide Solvents: Methanol
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
An improved synthesis of plant growth regulating steroid brassinolide and its congeners
Kametani, Tetsuji; et al, Journal of Organic Chemistry, 1988, 53(9), 1982-91

Production Method 14

Reaction Conditions
1.1 Reagents: Acetic anhydride Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine
2.1 Reagents: Potassium hydroxide Solvents: Methanol
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
An improved synthesis of plant growth regulating steroid brassinolide and its congeners
Kametani, Tetsuji; et al, Journal of Organic Chemistry, 1988, 53(9), 1982-91

Castasterone Raw materials

Castasterone Preparation Products

Additional information on Castasterone

Introduction to Castasterone (CAS No. 80736-41-0)

Castasterone, a naturally occurring steroid hormone, is a compound of significant interest in the field of pharmaceutical research and biotechnology. With the CAS number 80736-41-0, this molecule has garnered attention for its potential applications in various therapeutic areas. The primary focus of this article is to delve into the chemical properties, biological activities, and recent advancements in the research involving Castasterone.

The chemical structure of Castasterone is characterized by its steroid backbone, which is a common feature among many bioactive molecules. This particular compound belongs to the class of< b>steroid hormones, which are known for their diverse physiological effects on living organisms. The molecular formula of Castasterone is C₂₈H₄₂O₄, and it exhibits a molecular weight of approximately 454.65 g/mol. Its stereochemistry and functional groups contribute to its unique biological interactions, making it a subject of extensive study in medicinal chemistry.

One of the most compelling aspects of Castasterone is its role as an agonist for the< b>glucocorticoid receptor. This receptor is involved in regulating a wide range of metabolic processes, including glucose metabolism, immune response, and inflammation. By binding to this receptor, Castasterone can modulate these processes, leading to potential therapeutic benefits. Recent studies have highlighted its efficacy in treating inflammatory conditions and metabolic disorders.

In addition to its glucocorticoid receptor activity, Castasterone has also been investigated for its effects on other biological pathways. Research has shown that it can influence the expression of genes involved in cell proliferation and differentiation. This makes it a promising candidate for applications in regenerative medicine and tissue engineering. The compound's ability to modulate these processes without significant side effects is particularly noteworthy.

The synthesis and isolation of Castasterone have been subjects of considerable interest in the chemical community. The natural abundance of this compound is limited, necessitating efficient synthetic routes for large-scale production. Advances in synthetic methodologies have enabled researchers to produce< b>Castasterone with high purity and yield, facilitating further research and development.

Recent clinical trials have begun to explore the therapeutic potential of Castasterone in human health. These trials have focused on its application in treating autoimmune diseases and chronic inflammatory conditions. Preliminary results are promising, showing that Castasterone can significantly reduce inflammation and improve patient outcomes without the typical side effects associated with traditional corticosteroids.

The pharmacokinetic profile of Castasterone is another area of active research. Understanding how the body metabolizes and eliminates this compound is crucial for optimizing its therapeutic use. Studies have indicated that Castasterone has a relatively short half-life, necessitating careful dosing regimens to maintain effective levels in the bloodstream.

The future prospects for Castasterone are vast, with ongoing research exploring new applications in oncology, neurology, and other fields. The compound's unique properties make it a versatile tool for drug discovery and development. As our understanding of its mechanisms of action continues to grow, so too will its potential applications.

In conclusion, Castasterone (CAS No. 80736-41-0) is a remarkable compound with significant implications for pharmaceutical research and biotechnology. Its ability to modulate crucial biological pathways makes it a valuable candidate for treating a variety of diseases and disorders. With continued advancements in synthetic chemistry and clinical research, the therapeutic potential of< b>Castasterone is poised to expand significantly in the coming years.

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